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Compound of Interest

Compound Name: 1-Bromo-2,5-dimethoxybenzene

Cat. No.: B144562 Get Quote

For laboratory researchers, scientists, and professionals in drug development, the safe

handling and disposal of chemical reagents like 1-Bromo-2,5-dimethoxybenzene are critical

for ensuring both personal safety and environmental protection. This guide provides immediate,

essential safety protocols and logistical plans for the operational use and disposal of this

compound.

Chemical and Physical Properties

A summary of the key quantitative data for 1-Bromo-2,5-dimethoxybenzene is provided in the

table below. This information is crucial for safe handling and storage.
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Property Value

Molecular Formula C₈H₉BrO₂

Molecular Weight 217.06 g/mol

Appearance Solid

Boiling Point 130-131 °C at 10 mmHg[1]

Density 1.445 g/mL at 25 °C[1]

Flash Point 113 °C (235.4 °F) - closed cup[1]

Storage Class 10 - Combustible liquids

Water Hazard Class (WGK) 3 (highly hazardous to water)[1]

Hazard Identification and Personal Protective Equipment (PPE)

1-Bromo-2,5-dimethoxybenzene is classified as a hazardous substance. It is known to cause

skin and serious eye irritation, and may cause respiratory irritation.[1][2][3][4][5] Therefore,

adherence to strict safety protocols and the use of appropriate personal protective equipment

are mandatory.

Required Personal Protective Equipment:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[5][6]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[1][2]

Always inspect gloves for signs of degradation or puncture before use.

Respiratory Protection: In poorly ventilated areas or when generating dust, a NIOSH-

approved respirator with a suitable filter (e.g., type ABEK (EN14387) respirator filter or a dust

mask type N95) should be used.[1]

Skin and Body Protection: A lab coat or overalls should be worn to prevent skin contact.[2][7]

In cases of potential splashing, a PVC apron is also recommended.[7]
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Operational Plan: Step-by-Step Handling and Storage Procedures

To minimize exposure and ensure safe handling, the following procedures should be strictly

followed:

Preparation: Before handling, ensure that an eyewash station and a safety shower are

readily accessible.[5][6] The work area, preferably a chemical fume hood, must be well-

ventilated.[2][5][7]

Handling: Avoid all personal contact with the chemical, including inhalation of dust or fumes.

[2][7] Do not eat, drink, or smoke in the handling area.[2]

Storage: Store the compound in its original, tightly sealed container in a cool, dry, and well-

ventilated area.[2][5][7] Keep it away from incompatible materials such as strong oxidizing

agents, strong acids, and strong bases.[5][7]

Spill Management: In the event of a spill, immediately evacuate the area. Wearing the

appropriate PPE, contain the spill with an inert absorbent material.[8] Avoid generating dust.

[2][7] Collect the spilled material and place it in a sealed, labeled container for disposal.[2]

Disposal Plan: Step-by-Step Waste Management

Proper disposal is crucial to prevent environmental contamination.

Waste Collection: Collect all surplus and non-recyclable 1-Bromo-2,5-dimethoxybenzene
and any contaminated materials (e.g., gloves, absorbent pads) in a dedicated, properly

labeled, and sealed hazardous waste container.[8]

Professional Disposal: The primary and recommended method for disposal is through a

licensed professional waste disposal service.[8][9] Do not dispose of this chemical down the

drain or in regular trash.[8][9]

Container Decontamination: Decontaminate empty containers before disposal.[7] Observe all

label safeguards until containers are cleaned and destroyed.[7]

Emergency First Aid Procedures
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5] Seek immediate medical attention.[5][7]

Skin Contact: Immediately remove all contaminated clothing and flush skin with plenty of

running water.[7] If skin irritation occurs, seek medical attention.[5]

Inhalation: Remove the individual from the area of exposure to fresh air.[5] If breathing is

difficult, provide oxygen. If not breathing, give artificial respiration. Seek medical attention.[5]

[10]

Ingestion: Do NOT induce vomiting.[5] If the person is conscious, give a glass of water.[2]

Seek immediate medical attention.

Workflow for Safe Handling of 1-Bromo-2,5-dimethoxybenzene

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC437220050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC437220050&countryCode=US&language=en
https://datasheets.scbt.com/sc-223035.pdf
https://datasheets.scbt.com/sc-223035.pdf
https://www.fishersci.com/store/msds?partNumber=AC437220050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC437220050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC437220050&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14439&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC437220050&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR18298_msds.pdf
https://www.benchchem.com/product/b144562?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for 1-Bromo-2,5-dimethoxybenzene

Preparation
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- Ensure Ventilation
- Ready Emergency Equipment

Don Personal Protective Equipment (PPE)
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

- Respirator (if needed)

Proceed with Caution

Chemical Handling
- Work in Fume Hood

- Avoid Contact & Inhalation
- No Food/Drink

Ready for Handling

Storage
- Tightly Sealed Original Container
- Cool, Dry, Well-Ventilated Area

- Away from Incompatibles

After Use

Spill Response
- Evacuate Area

- Wear PPE
- Contain with Inert Material

- Collect for Disposal

If Spill Occurs

Waste Disposal
- Collect in Labeled Container

- Use Licensed Disposal Service
- Decontaminate Empty Containers

For Waste/Expired Chemical Containment & Cleanup

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Bromo-2,5-dimethoxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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